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Compound of Interest

Compound Name: Methyl 3-aminobenzoate

Cat. No.: B107801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl 3-
aminobenzoate in various organic solvents. Understanding the solubility of this compound is

critical for its application in organic synthesis, pharmaceuticals, and materials science,

impacting everything from reaction kinetics to purification and formulation. This document

presents available quantitative data, details experimental protocols for solubility determination,

and illustrates the workflow for these procedures.

Core Data: Solubility of Methyl 3-Aminobenzoate
Quantitative solubility data for methyl 3-aminobenzoate in a wide range of organic solvents is

not extensively available in publicly accessible literature. The following table summarizes the

available qualitative and limited quantitative information.

Solvent
Chemical
Formula

Molar Mass (
g/mol )

Polarity
(Dielectric
Constant)

Solubility

Water H₂O 18.02 80.1 Slightly Soluble

Methanol CH₃OH 32.04 32.7 Soluble

Deuterated

Chloroform
CDCl₃ 120.38 4.81 Soluble
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Note on Data Availability: Comprehensive, peer-reviewed quantitative solubility data (e.g., in

g/100 mL or mol/L) for methyl 3-aminobenzoate in common organic solvents such as ethanol,

acetone, ethyl acetate, and others remains largely unpublished. The information presented is

based on qualitative descriptions from chemical suppliers and databases. For precise

quantitative applications, experimental determination of solubility is strongly recommended.

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a solid in a solvent. This protocol outlines the steps for determining the

solubility of methyl 3-aminobenzoate in an organic solvent, followed by gravimetric analysis

for quantification.

Objective: To determine the equilibrium solubility of methyl 3-aminobenzoate in a specified

organic solvent at a controlled temperature.

Materials:

Methyl 3-aminobenzoate (high purity)

Selected organic solvent (analytical grade)

Glass vials with screw caps

Orbital shaker with temperature control

Analytical balance

Micropipettes

Syringe filters (e.g., 0.22 µm PTFE)

Pre-weighed evaporation dishes

Vacuum oven
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Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of crystalline methyl 3-aminobenzoate to several glass vials. The

presence of undissolved solid is crucial to ensure that equilibrium is reached from a state

of saturation.

Accurately pipette a known volume (e.g., 5 mL) of the desired organic solvent into each

vial.

Equilibration:

Securely cap the vials and place them in an orbital shaker set to a constant temperature

(e.g., 25 °C) and agitation speed (e.g., 150 rpm).

Allow the mixtures to equilibrate for a sufficient period, typically 24 to 72 hours. The exact

time required to reach equilibrium should be determined empirically by taking

measurements at different time points until the concentration of the solute in the solution

remains constant.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to let the excess

solid settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a micropipette. To avoid disturbing the solid, it is advisable to take the sample from the

upper portion of the liquid.

Immediately filter the collected supernatant through a syringe filter to remove any

remaining solid particles. This step is critical to prevent overestimation of the solubility.

Gravimetric Analysis:

Dispense a precise volume of the clear, filtered saturated solution into a pre-weighed

evaporation dish.
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Carefully evaporate the solvent in a vacuum oven at a temperature below the boiling point

of the solvent and the melting point of methyl 3-aminobenzoate to avoid decomposition

or loss of the solute.

Once the solvent has completely evaporated, cool the dish to room temperature in a

desiccator and weigh it on an analytical balance.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Solubility:

The mass of the dissolved methyl 3-aminobenzoate is the final weight of the dish and

solute minus the initial weight of the empty dish.

The solubility can then be expressed in various units, such as grams per 100 mL ( g/100

mL) or moles per liter (mol/L).

Workflow for Solubility Determination
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of methyl 3-aminobenzoate.

Preparation Equilibration Sampling & Analysis

Quantification (Gravimetric)
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methyl 3-aminobenzoate

Add known volume
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Shake at constant
temperature (24-72h) Allow solid to settle Withdraw supernatant Filter supernatant

(0.22 µm filter)

Add known volume
of filtrate

Use pre-weighed
evaporation dish

Evaporate solvent
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dry solute Calculate solubility

Click to download full resolution via product page

Workflow for determining the solubility of methyl 3-aminobenzoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b107801?utm_src=pdf-body
https://www.benchchem.com/product/b107801?utm_src=pdf-body
https://www.benchchem.com/product/b107801?utm_src=pdf-body
https://www.benchchem.com/product/b107801?utm_src=pdf-body-img
https://www.benchchem.com/product/b107801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides a foundational understanding of the solubility of methyl 3-aminobenzoate
and a detailed methodology for its experimental determination. For specific applications, it is

imperative to perform these solubility tests under the precise conditions of temperature and in

the exact solvent systems to be used.

To cite this document: BenchChem. [Methyl 3-Aminobenzoate Solubility in Organic Solvents:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107801#methyl-3-aminobenzoate-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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